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Introduction:

Iron pentacarbonyl (Fe(CO)₅) is a highly useful precursor in organic synthesis and for the

creation of purified iron compounds.[1][2] However, its utility is matched by its significant

hazards. It is a volatile, flammable, and highly toxic liquid that is sensitive to air, light, and heat.

[3][4][5][6][7][8] Spontaneous ignition in air, delayed health effects, and potential for fatal

exposure through inhalation, ingestion, or skin absorption necessitate stringent safety

protocols.[3][4][5] These application notes provide detailed procedures and data to ensure the

safe handling and storage of iron pentacarbonyl in a laboratory setting.

Hazard Identification and Quantitative Data
Understanding the physical, chemical, and toxicological properties of iron pentacarbonyl is
critical for safe handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Chemical Formula Fe(CO)₅ [1][6]

Molar Mass 195.90 g/mol [1][6]

Appearance
Straw-yellow to dark red, oily

liquid
[4][5][9][10]

Odor Pungent, musty [1][6]

Boiling Point 103 °C (217 °F) [1][11]

Melting Point -21 °C (-5.8 °F) [1][9][11]

Vapor Pressure 40 mmHg at 30.6 °C [1][4][6][9]

Vapor Density 6.74 (Air = 1) [4][9][11]

Specific Gravity 1.457 - 1.490 [9][11]

Water Solubility Insoluble [1][6][9][10]

Solubility
Soluble in most organic

solvents
[1][5][6]

Table 2: Fire and Explosion Hazard Data
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Property Value Source(s)

Flash Point -15 °C (5 °F) [1][9][10][11]

Autoignition Temp. 49 °C (120.2 °F) [1][11]

Flammability Limits LEL: 3.7%, UEL: 12.5% [1][11]

NFPA 704 Rating
Health: 4, Flammability: 3,

Instability: 1
[1]

Hazards

Flammable liquid and vapor.[4]

[7] Vapors may travel to an

ignition source and flash back.

[3] Containers may explode in

fire.[3] May ignite

spontaneously in air.[3][5][9]

Table 3: Toxicity and Exposure Limit Data
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Parameter Value Source(s)

Routes of Exposure
Inhalation, Skin Absorption,

Ingestion
[3][5][12]

Acute Effects

Dizziness, headache, nausea,

vomiting. Delayed onset (12-

36 hours) of fever, cough,

pulmonary edema, and

respiratory failure.[3][4][5][9]

[13]

Chronic Effects

Potential damage to lungs,

liver, kidneys, and central

nervous system.[3][4][13]

LD₅₀ (Oral, Rat) 25-40 mg/kg [4][14]

LD₅₀ (Dermal, Rabbit) 56 mg/kg [4][14]

LC₅₀ (Inhalation, Rat) 10 ppm / 4H [4]

NIOSH REL (10-hr TWA) 0.1 ppm [3][15]

NIOSH STEL (15-min) 0.2 ppm [3][15]

ACGIH TLV (8-hr TWA) 0.1 ppm [3][13][15]

ACGIH STEL 0.2 ppm [3][13][15]

IDLH 0.4 ppm [9]

Experimental Protocols: Safe Handling and Use
Adherence to the following protocols is mandatory when working with iron pentacarbonyl.

Protocol 2.1: Engineering Controls and Work Area Setup
Designated Area: All work with iron pentacarbonyl must be conducted in a designated area,

such as a chemical fume hood, with signage indicating the specific hazards.
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Ventilation: A certified chemical fume hood with adequate face velocity is required. All

operations, including transfers and manipulations, must be performed within the sash of the

hood.[3][4]

Ignition Sources: Absolutely no sources of ignition (open flames, hot plates, spark-producing

equipment) are permitted in the designated area.[3][4][7] Use only explosion-proof electrical

equipment and non-sparking tools.[3][4][10][14]

Static Electricity: Ground and bond all metal containers and transfer equipment to prevent

static discharge.[3][7][14][15]

Emergency Equipment: An emergency eyewash station and safety shower must be

immediately accessible and tested regularly.[3][4][15][16] Fire extinguishing media (dry

chemical, CO₂, or alcohol-resistant foam) must be readily available.[3]

Protocol 2.2: Personal Protective Equipment (PPE)
A comprehensive PPE program is essential. The following must be worn at all times when

handling iron pentacarbonyl:

Hand Protection: Wear double gloves. Use a pair of neoprene or nitrile rubber gloves as the

primary barrier.[15][16] Consult the glove manufacturer's compatibility charts. Change gloves

immediately if contamination is suspected.

Eye and Face Protection: Wear chemical splash goggles and a face shield to protect against

splashes and vapor exposure.[4][12][15]

Skin and Body Protection: Wear a flame-resistant lab coat, long-sleeved clothing, and

closed-toe shoes.[3][4][12][15] For tasks with a higher risk of splashing, chemical-resistant

coveralls are recommended.

Respiratory Protection: If there is a potential for exposure above 0.1 ppm, a MSHA/NIOSH-

approved supplied-air respirator with a full facepiece operated in a positive-pressure mode is

required.[3] Standard air-purifying respirators are not sufficient.

Protocol 2.3: General Handling and Transfer
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Inert Atmosphere: Before opening, flush the container with an inert gas like nitrogen or

argon.[10] Handle and store the chemical under an inert atmosphere whenever possible.[3]

[7][8]

Aliquotting: Use an automated pumping system or a syringe/cannula technique for transfers

to minimize exposure.[3] Never pour directly from a large container to a small one.

Container Sealing: After use, carefully reseal containers, ensuring they are airtight, and store

them upright.[8][12]

Decontamination: Thoroughly decontaminate all equipment that has come into contact with

iron pentacarbonyl. Wash hands and any potentially exposed skin areas immediately after

handling.[3]

Storage Procedures
Proper storage is crucial to prevent decomposition, fire, and accidental exposure.

Protocol 3.1: Storage Conditions
Location: Store in a cool, dry, dark, and well-ventilated area designated for flammable liquids.

[3][4][7][12]

Temperature: Recommended storage temperature is between 2-8 °C in a refrigerator

approved for flammable materials.[7][8]

Atmosphere: Store under an inert gas, such as nitrogen, to prevent contact with air.[3][4][8]

[12]

Containers: Keep in tightly closed, airtight containers.[3][4][6][7][8] If the primary container is

breakable, place it inside a closed, unbreakable secondary container.[12]

Segregation: Store away from incompatible materials.

Table 4: Incompatible Materials
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Material Class Examples Hazard Source(s)

Oxidizing Agents

Perchlorates,

Peroxides, Nitrates,

Halogens

Violent reaction, fire,

explosion
[3][5][7][11][15]

Strong Bases
Sodium Hydroxide,

Potassium Hydroxide
Violent reaction [3][7][11]

Acids Acetic Acid

Decomposes,

potential for

pyrophoric powder

formation

[3][9]

Other

Amines, Water,

Nitrogen Oxide,

Halogens

Violent reactions [3][7][9][11][15]

Emergency Protocols
Immediate and correct response to an emergency is critical to minimizing harm.

Protocol 4.1: Spill Response
Evacuation: Immediately evacuate all non-essential personnel from the spill area.[3][9]

Ignition Sources: Eliminate all ignition sources.[3][9]

Ventilation: Ensure the area is well-ventilated, but do not create strong air currents that could

spread the vapor.

PPE: Don appropriate PPE, including a self-contained breathing apparatus (SCBA), before

entering the spill area.[5][12]

Containment: For small spills, cover with a dry, inert absorbent material such as dry lime,

sand, or soda ash.[3] Do NOT use combustible absorbents like sawdust.[12]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, sealable container for hazardous waste disposal.[3][4]
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Decontamination: Ventilate and wash the spill area thoroughly once the cleanup is complete.

[3]

Reporting: Report the incident to the appropriate safety personnel.

Protocol 4.2: First Aid Measures
Note: Medical attention is required for ALL exposures. Effects may be delayed by 12 to 36

hours.[4][9]

Inhalation:

Move the victim to fresh air immediately.[5][9]

If breathing is difficult, administer oxygen. If not breathing, provide artificial respiration.[4]

[9]

Seek immediate medical attention.[4]

Skin Contact:

Immediately remove all contaminated clothing.[5][9]

Wash the affected skin area thoroughly with soap and plenty of water for at least 15

minutes.[4][5][9]

Seek immediate medical attention.[4]

Eye Contact:

Immediately flush eyes with lukewarm water for at least 15 minutes, holding eyelids open.

[4][5][9]

Remove contact lenses if possible.[5]

Seek immediate medical attention.[4][5]

Ingestion:
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Do NOT induce vomiting.[5][8]

If the person is conscious, rinse their mouth with water and give 4 to 8 ounces of water or

milk to drink.[5][8]

Never give anything by mouth to an unconscious person.[4][8]

Seek immediate medical attention.[2][4]

Visualized Workflows
The following diagrams illustrate key safety workflows for handling iron pentacarbonyl.
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Safe Handling Workflow for Iron Pentacarbonyl
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Caption: A logical workflow for the safe handling of iron pentacarbonyl from preparation to

disposal.

Emergency Response Protocol: Iron Pentacarbonyl Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iron pentacarbonyl - Wikipedia [en.wikipedia.org]

2. ashland.com [ashland.com]

3. nj.gov [nj.gov]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. kansashealthsystem.com [kansashealthsystem.com]

6. Iron pentacarbonyl - Sciencemadness Wiki [sciencemadness.org]

7. sigmaaldrich.com [sigmaaldrich.com]

8. research.uga.edu [research.uga.edu]

9. IRON PENTACARBONYL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

10. Iron pentacarbonyl | Fe(CO)5 | CID 26040 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. fishersci.com [fishersci.com]

12. IRON PENTACARBONYL [training.itcilo.org]

13. cdc.gov [cdc.gov]

14. WERCS Studio - Application Error [assets.thermofisher.com]

15. gelest.com [gelest.com]

16. gelest.com [gelest.com]

To cite this document: BenchChem. [Application Notes and Protocols: Safe Handling and
Storage of Iron Pentacarbonyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077669#safe-handling-and-storage-procedures-for-
iron-pentacarbonyl-in-the-lab]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b077669?utm_src=pdf-body-img
https://www.benchchem.com/product/b077669?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Iron_pentacarbonyl
https://www.ashland.com/file_source/Ashland/Documents/Sustainability/rc_pentacarbonyliron.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1037.pdf
https://pim-resources.coleparmer.com/sds/38131.pdf
https://www.kansashealthsystem.com/-/media/Files/PDF/Poisons/Kdheironpentacarbonyl.pdf
https://www.sciencemadness.org/smwiki/index.php/Iron_pentacarbonyl
https://www.sigmaaldrich.com/US/en/sds/aldrich/481718?userType=undefined
https://research.uga.edu/docs/CSP1500/IronPentacarbonyl-13463-40-6.docx
https://cameochemicals.noaa.gov/chemical/3655
https://pubchem.ncbi.nlm.nih.gov/compound/Iron-pentacarbonyl
https://www.fishersci.com/store/msds?partNumber=AC412600250&productDescription=IRON+PENTACARBONYL+25G&vendorId=VN00032119&countryCode=US&language=en
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/13463406.htm
https://www.cdc.gov/niosh/pel88/13463-40.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.gelest.com/wp-content/uploads/INFE030_IRON-CARBONYL-tech-95_GHS-US_English-US.pdf
http://www.gelest.com/wp-content/uploads/product_msds/INFE030-msds.pdf
https://www.benchchem.com/product/b077669#safe-handling-and-storage-procedures-for-iron-pentacarbonyl-in-the-lab
https://www.benchchem.com/product/b077669#safe-handling-and-storage-procedures-for-iron-pentacarbonyl-in-the-lab
https://www.benchchem.com/product/b077669#safe-handling-and-storage-procedures-for-iron-pentacarbonyl-in-the-lab
https://www.benchchem.com/product/b077669#safe-handling-and-storage-procedures-for-iron-pentacarbonyl-in-the-lab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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